1-(4-Fluorophenyl)-3-propylurea

• IUPAC Name: 1-(4-fluorophenyl)-3-propylurea
• InChI: InChI=1S/C10H13FN2O/c1-2-7-12-10(14)13-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key: GNFKPGAXSAUKOK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC=C(C=C1)F
• Molecular Formula: C10H13FN2O
• Molecular Weight: 196.22 g/mol

Description

1-(4-Fluorophenyl)-3-propylurea is a urea derivative characterized by a fluorophenyl group at the para position of the aromatic ring and a propylurea backbone. The fluorine substituent at the para position is notable for its electronegativity, which may influence binding affinity and metabolic stability compared to non-halogenated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluorophenyl)-3-propylurea typically involves the reaction of 4-fluoroaniline with propyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{4-Fluoroaniline} + \text{Propyl isocyanate} \rightarrow \text{1-(4-Fluorophenyl)-3-propylurea}$$4-Fluoroaniline+Propyl isocyanate→1-(4-Fluorophenyl)-3-propylurea

Industrial Production Methods: In an industrial setting, the production of 1-(4-Fluorophenyl)-3-propylurea may involve the use of automated reactors and continuous flow systems to optimize yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)-3-propylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products:

Oxidation: Formation of urea derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)-3-propylurea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs and their properties:

Compound Name	Structure/Substituents	Molecular Weight (g/mol)	IC50 (μM)	Key Properties	Reference
1-(4-Fluorophenyl)-3-propylurea	4-Fluorophenyl, propylurea	196.22*	N/A	Hypothesized high electronegativity	—
Chlorpropamide (sulfonylurea)	4-Chlorobenzenesulfonyl, propylurea	276.74	N/A	High logP (1.738), moderate solubility
Cardamonin (chalcone)	Hydroxyl (ortho/para), no ring B substitution	284.26	4.35	High inhibitory activity against target enzymes
Metabolite 2 (azetidinone)	Fluorophenyl, hydroxypropyl	~395.37†	N/A	Fungal biotransformation product; hydroxylation enhances polarity
Compound 2j (chalcone)	4-Bromo (ring A), 4-fluoro (ring B)	~437.07†	4.703	Low IC50 due to electronegative substitutions

*Calculated from formula C₁₀H₁₃FN₂O.
†Estimated based on structural descriptors.

Key Findings from Comparative Analysis

• Electronegativity and Bioactivity: Fluorine’s electronegativity enhances binding interactions in chalcone derivatives (e.g., 2j, IC50 = 4.703 μM) compared to methoxy or chlorine substitutions (e.g., 2h, IC50 = 13.82 μM) . For 1-(4-Fluorophenyl)-3-propylurea, the para-fluorine may similarly improve target affinity relative to non-halogenated ureas.

• Sulfonylurea vs. Urea Backbone :
  Chlorpropamide, a sulfonylurea, exhibits higher molecular weight (276.74 g/mol) and logP (1.738) than 1-(4-Fluorophenyl)-3-propylurea (196.22 g/mol), suggesting differences in membrane permeability and solubility. The sulfonyl group in chlorpropamide enhances metabolic stability but may increase off-target effects compared to simpler ureas .

• Chalcone SAR Insights : Chalcone derivatives with para-fluorine substitutions (e.g., 2j) show superior inhibitory activity (IC50 = 4.703 μM) over methoxy-substituted analogs (e.g., 2p, IC50 = 70.79 μM). This trend supports the hypothesis that electronegative groups enhance potency in urea analogs as well .